5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol

• IUPAC Name: 2-chloro-5-[3-hydroxy-5-(trifluoromethoxy)phenyl]benzamide
• InChI: InChI=1S/C14H9ClF3NO3/c15-12-2-1-7(5-11(12)13(19)21)8-3-9(20)6-10(4-8)22-14(16,17)18/h1-6,20H,(H2,19,21)
• InChI Key: YCOLMIAAFJFFLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)OC(F)(F)F)O)C(=O)N)Cl
• Molecular Formula: C14H9ClF3NO3
• DSSTOX Substance ID: DTXSID60686723
• Molecular Weight: 331.67 g/mol
• CAS No.: 1261942-21-5

Description

5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol is a chemical compound with significant interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a carbamoyl group, a chlorophenyl group, and a trifluoromethoxy group attached to a phenol ring. Its molecular formula is C14H9ClF3NO3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol typically involves multiple steps, starting from commercially available precursors. One common method involves the reaction of 3-carbamoyl-4-chlorophenylboronic acid with a trifluoromethoxy-substituted phenol under Suzuki coupling conditions. This reaction is usually carried out in the presence of a palladium catalyst and a base, such as potassium carbonate, in an organic solvent like toluene or dimethylformamide (DMF).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to improve reaction efficiency and yield. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The carbamoyl group can be reduced to an amine.

Substitution: The chlorine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or potassium thiolate (KSCN) in polar solvents.

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of amines.

Substitution: Formation of substituted phenols or other derivatives.

Scientific Research Applications

5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of 5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The trifluoromethoxy group enhances its binding affinity and specificity towards these targets. Additionally, the compound may modulate signaling pathways involved in inflammation and cell proliferation.

Comparison with Similar Compounds

Similar Compounds

• 3-(3-Carbamoyl-4-chlorophenyl)-5-trifluoromethylbenzoic acid
• 3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid
• 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorophenol

Uniqueness

5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol stands out due to the presence of the trifluoromethoxy group, which imparts unique electronic and steric properties. This makes it more effective in certain applications compared to its analogs, particularly in terms of binding affinity and specificity in biological systems.